Cas no 1461708-33-7 (tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate
• CAS No: 1461708-33-7
• MF: C₁₃H₂₁N₃O₅
• MW: 299.32294344902
• CID: 5055045
• PubChem ID: 75480687
• Update Time: 2025-10-30

tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]morpholine-4-carboxylate
• tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate

• Inchi： 1S/C13H21N3O5/c1-13(2,3)20-12(17)16-5-6-19-7-9(16)11-14-10(8-18-4)21-15-11/h9H,5-8H2,1-4H3
• InChI Key： MBMVISZTBHXGJI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=NOC(COC)=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9

Additional information on tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate

Comprehensive Analysis of tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate (CAS No. 1461708-33-7)

The compound tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate (CAS No. 1461708-33-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole ring and a morpholine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

In recent years, the search for heterocyclic compounds with enhanced bioavailability and target specificity has surged, as evidenced by trends in AI-driven drug discovery platforms. The tert-butyl group in this compound improves its lipophilicity, a critical factor in optimizing drug delivery systems. This aligns with the growing focus on small-molecule therapeutics in precision medicine. Additionally, the methoxymethyl side chain offers versatility for further functionalization, a feature highly sought after in combinatorial chemistry libraries.

The synthesis of tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its CAS No. 1461708-33-7 serves as a unique identifier in global chemical databases, facilitating patent searches and regulatory compliance. With the increasing use of machine learning in compound optimization, this molecule’s structural features are often analyzed for QSAR (Quantitative Structure-Activity Relationship) modeling, a hot topic in computational chemistry forums.

From an industrial perspective, the compound’s stability under varying pH conditions makes it suitable for formulation development. Its relevance to green chemistry principles is also noteworthy, as researchers explore solvent-free synthesis routes to minimize environmental impact. These aspects resonate with the broader push for sustainable chemical manufacturing, a recurring theme in academic and corporate R&D agendas.

In summary, tert-butyl 3-5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmorpholine-4-carboxylate represents a nexus of innovation in medicinal chemistry and material science. Its structural complexity and adaptability position it as a key player in addressing contemporary challenges in drug design and catalysis, while its CAS No. 1461708-33-7 ensures traceability in global research collaborations.